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Compound of Interest

Compound Name:
1'H-Spiro[piperidine-4,2'-

quinazolin]-4'(3'H)-one

CAS No.: 202826-52-6

Cat. No.: B1328028 Get Quote

Introduction: The Significance of
Spiroquinazolinones in Medicinal Chemistry
Spiroquinazolinones represent a unique class of heterocyclic compounds characterized by a

quinazolinone core fused to a cyclic system at a single, shared carbon atom—the spiro center.

This rigid, three-dimensional architecture has garnered significant attention from the medicinal

chemistry community. The quinazolinone moiety itself is a privileged scaffold, found in

numerous biologically active molecules and approved drugs, exhibiting a wide range of

pharmacological activities including anticancer, anti-inflammatory, and anticonvulsant

properties.[1][2] The introduction of a spirocyclic motif adds conformational rigidity and novel

steric and electronic properties, which can lead to enhanced binding affinity and selectivity for

biological targets. Consequently, the development of efficient and versatile synthetic routes to

spiroquinazolinones is a key objective for researchers in drug discovery and development.

The Power of Three: A Convergent Approach to
Complexity
Multi-component reactions (MCRs) have emerged as a powerful tool in modern organic

synthesis, allowing for the construction of complex molecules from simple starting materials in

a single, one-pot operation.[3] This approach offers significant advantages over traditional
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multi-step syntheses, including increased efficiency, reduced waste, and lower operational

costs. The three-component reaction for the synthesis of spiroquinazolinones, typically

involving isatoic anhydride, a nitrogen source such as a hydrazide, and a cyclic ketone,

exemplifies the elegance and utility of MCRs.[3][4][5] This methodology provides a direct and

atom-economical pathway to a diverse range of spiroquinazolinone derivatives.

Delving into the Mechanism: A Stepwise Look at
Spiro-Annelation
The acid-catalyzed three-component synthesis of spiroquinazolinones is believed to proceed

through a cascade of reactions, initiated by the activation of isatoic anhydride. The following

proposed mechanism provides a rational basis for the experimental observations.[6]

Ring Opening of Isatoic Anhydride: The reaction commences with the acid-catalyzed

nucleophilic attack of the hydrazide on the carbonyl group of isatoic anhydride. This is

followed by a decarboxylation event to generate a 2-aminobenzohydrazide intermediate.

Condensation and Imine Formation: The newly formed 2-aminobenzohydrazide then

undergoes condensation with the cyclic ketone. The acid catalyst facilitates the dehydration

of the resulting hemiaminal to form a reactive imine intermediate.

Intramolecular Cyclization: The final step involves an intramolecular nucleophilic attack of the

amide nitrogen onto the imine carbon, leading to the formation of the spiro-fused

quinazolinone ring system. Subsequent tautomerization yields the stable spiroquinazolinone

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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